![molecular formula C14H10BrNO2S2 B6226127 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile CAS No. 1712605-31-6](/img/no-structure.png)
4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile
Overview
Description
4-Bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile, also known as 4-BPS, is a type of organic compound that is composed of a benzene ring with a bromine atom and two sulfur atoms attached. It is a relatively new compound that has been studied for its potential uses in scientific research applications. 4-BPS is a versatile compound that can be used to synthesize a variety of other organic compounds and has been studied for its potential applications in biochemistry, physiology, and pharmacology.
Scientific Research Applications
4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile has been studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of various organic compounds, such as 4-bromo-2-methanesulfonylphenylsulfanylbenzamides and 4-bromo-2-methanesulfonylphenylsulfanylbenzyl alcohols. These compounds have potential applications in drug discovery and development. In addition, 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile has been studied for its potential use as a fluorescent probe for the detection of metal ions. It has also been studied for its potential use as a catalyst for organic reactions.
Mechanism of Action
4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile has been studied for its potential mechanism of action in scientific research applications. It has been found to act as a Lewis acid, which means that it can form a covalent bond with an electron pair donor. This bond can then be used to catalyze organic reactions. Additionally, 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile has been found to act as a proton shuttle, which means that it can transfer protons between molecules. This property can be used to facilitate the synthesis of various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile have not been extensively studied. However, it has been suggested that 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile may have potential applications in drug discovery and development. Additionally, 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile has been found to have antioxidant properties, which could potentially be used to treat oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is cost-effective. Additionally, it has a wide range of potential applications in scientific research. However, there are some limitations to the use of 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile in laboratory experiments. It is a relatively new compound, so its effects on biochemical and physiological processes are not yet fully understood. Additionally, its use as a fluorescent probe and catalyst is still under investigation.
Future Directions
The potential future directions for research on 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile include further investigation into its potential applications in drug discovery and development, its mechanism of action, and its biochemical and physiological effects. Additionally, research could be conducted to explore its potential use as a fluorescent probe and catalyst. Finally, research could be conducted to investigate the potential therapeutic applications of 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile, such as its use as an antioxidant.
Synthesis Methods
4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile can be synthesized by the reaction of 4-bromobenzonitrile and 2-mercaptobenzenesulfonic acid. The reaction is conducted in aqueous acetic acid, which acts as a catalyst. The reaction proceeds in two steps. In the first step, the bromine atom is replaced by a sulfonic acid group, forming 4-bromo-2-sulfobenzoic acid. In the second step, the sulfonic acid group is replaced by a sulfanyl group, yielding the desired 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile compound. This method is relatively simple and cost-effective, making it an attractive option for synthesizing 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile involves the reaction of 4-bromo-2-nitrobenzonitrile with 4-methanesulfonylphenylthiol, followed by reduction of the nitro group to an amino group and subsequent cyclization to form the final product.", "Starting Materials": [ "4-bromo-2-nitrobenzonitrile", "4-methanesulfonylphenylthiol", "Sodium dithionite", "Sodium bicarbonate", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 4-bromo-2-nitrobenzonitrile and 4-methanesulfonylphenylthiol in ethanol.", "Step 2: Add sodium bicarbonate to the solution and stir for 30 minutes.", "Step 3: Add sodium dithionite to the solution and stir for 1 hour.", "Step 4: Filter the solution and wash the precipitate with water.", "Step 5: Dissolve the precipitate in ethanol and add palladium on carbon catalyst.", "Step 6: Hydrogenate the solution under pressure for 2 hours.", "Step 7: Add hydrochloric acid to the solution and stir for 30 minutes.", "Step 8: Filter the solution and wash the precipitate with water.", "Step 9: Dissolve the precipitate in ethanol and add potassium carbonate.", "Step 10: Heat the solution to reflux for 2 hours.", "Step 11: Cool the solution and filter the precipitate.", "Step 12: Wash the precipitate with water and dry to obtain 4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile." ] } | |
CAS RN |
1712605-31-6 |
Product Name |
4-bromo-2-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile |
Molecular Formula |
C14H10BrNO2S2 |
Molecular Weight |
368.3 |
Purity |
95 |
Origin of Product |
United States |
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